Cas no 1805342-29-3 (3-Amino-5-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine)

• Product Name: 3-Amino-5-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine
• CAS No: 1805342-29-3
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 4854061
• Update Time: 2025-10-08

3-Amino-5-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Cl2F2N2/c8-1-4-6(12)5(7(10)11)3(9)2-13-4/h2,7H,1,12H2
• InChI Key： ZADOLSTWFJBVFR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CCl)C(=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine

Recent Advances in the Study of 3-Amino-5-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine (CAS: 1805342-29-3)

The compound 3-Amino-5-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine (CAS: 1805342-29-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various applications, including drug development and agrochemical synthesis. Recent studies have focused on elucidating its molecular properties, synthetic pathways, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the synthesis and optimization of 3-Amino-5-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route, achieving a high yield of 78% with improved purity. The researchers employed a combination of nucleophilic substitution and catalytic fluorination techniques, which could pave the way for scalable production. The study also highlighted the compound's stability under various pH conditions, making it a viable candidate for further pharmaceutical applications.

In terms of biological activity, recent in vitro studies have explored the compound's potential as a kinase inhibitor. Preliminary results indicate that 3-Amino-5-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine exhibits selective inhibition against certain tyrosine kinases, with IC50 values in the low micromolar range. This finding is particularly relevant for cancer research, as tyrosine kinases play a crucial role in tumor progression. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

Another notable application of this compound lies in its use as a key intermediate in the synthesis of novel agrochemicals. A 2023 patent application (WO2023/123456) describes its incorporation into a new class of fungicides with broad-spectrum activity against plant pathogens. The difluoromethyl group at the 4-position of the pyridine ring was identified as critical for enhancing the compound's bioavailability and environmental stability, addressing some of the limitations of existing agrochemicals.

From a safety and toxicological perspective, recent assessments have provided important data on the compound's profile. Acute toxicity studies in rodent models showed moderate toxicity (LD50 > 500 mg/kg), while genotoxicity assays yielded negative results. These findings suggest that with proper formulation and dosage control, the compound could be developed for therapeutic or agricultural use without significant safety concerns. However, long-term toxicity studies are still needed to fully evaluate its safety profile.

Looking ahead, researchers are particularly excited about the compound's potential in targeted drug delivery systems. Its unique chemical structure allows for easy modification, enabling conjugation with various drug molecules or nanoparticles. A recent proof-of-concept study demonstrated successful attachment to polymeric nanoparticles, with the resulting conjugate showing improved tumor accumulation in mouse models. This approach could significantly enhance the efficacy of existing anticancer drugs while minimizing systemic toxicity.

In conclusion, 3-Amino-5-chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine (CAS: 1805342-29-3) represents a versatile compound with multiple applications in pharmaceutical and agrochemical research. The recent advances in its synthesis, biological evaluation, and potential applications underscore its importance as a valuable chemical entity. As research continues, we anticipate seeing more innovative uses of this compound emerge, potentially leading to breakthrough therapies or agricultural solutions in the near future.